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Compound of Interest

Compound Name: Dregeoside Da1

Cat. No.: B12317013 Get Quote

Application Notes and Protocols: Dregeoside
Da1
For Researchers, Scientists, and Drug Development Professionals

Product Information
Dregeoside Da1 is a natural steroidal glycoside isolated from Dregea volubilis. This document

provides detailed protocols for the preparation and storage of Dregeoside Da1 stock solutions,

along with general experimental procedures for assessing its biological activity.

Table 1: Physicochemical Properties of Dregeoside Da1

Property Value Source

CAS Number 98665-65-7 N/A

Molecular Formula C₄₂H₇₀O₁₅ N/A

Molecular Weight 815.0 g/mol N/A

Appearance Powder N/A

Purity ≥98% N/A
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Stock Solution Preparation and Storage
Proper preparation and storage of stock solutions are critical for maintaining the stability and

activity of Dregeoside Da1. The following guidelines are based on recommendations for similar

natural product compounds.

2.1. Recommended Solvents

Dregeoside Da1 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions for in vitro studies due

to its ability to dissolve a wide range of compounds and its miscibility with aqueous culture

media.[1][2][3] Other potential solvents include pyridine, methanol, and ethanol. The choice of

solvent should be guided by the specific requirements of the downstream application.

2.2. Stock Solution Preparation Protocol (DMSO)

This protocol describes the preparation of a 10 mM stock solution of Dregeoside Da1 in

DMSO.

Materials:

Dregeoside Da1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque, tightly sealed vials

Calibrated analytical balance

Vortex mixer

Pipettes

Protocol:

Equilibration: Allow the vial containing Dregeoside Da1 powder to equilibrate to room

temperature for at least 1 hour before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of Dregeoside Da1 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

0.815 mg of Dregeoside Da1.

Dissolution: Add the appropriate volume of DMSO to the Dregeoside Da1 powder. For a 10

mM stock solution, add 100 µL of DMSO for every 0.815 mg of Dregeoside Da1.

Mixing: Vortex the solution until the Dregeoside Da1 is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed

vials. This minimizes freeze-thaw cycles and potential contamination.

Storage: Store the aliquots as recommended in the storage guidelines below.

Table 2: Storage and Stability of Dregeoside Da1

Form
Storage
Temperature

Duration Recommendations

Solid Powder 2-8°C Up to 24 months
Store in a dry, dark

place.

DMSO Stock Solution -20°C Up to 2 weeks

Store in tightly sealed,

amber or opaque vials

to protect from light.

Avoid repeated

freeze-thaw cycles.

Note: It is highly recommended to prepare and use solutions on the same day. If stock

solutions are prepared in advance, their stability should be validated for the specific

experimental conditions.

Experimental Protocols
The following are generalized protocols that can be adapted to study the biological effects of

Dregeoside Da1, such as its potential cytotoxic and anti-inflammatory activities.
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3.1. General Workflow for In Vitro Biological Activity Screening

The following diagram illustrates a general workflow for screening the biological activity of

Dregeoside Da1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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